2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid

• IUPAC Name: 2-[2-(2-methoxyanilino)-2-oxoethoxy]benzoic acid
• InChI: InChI=1S/C16H15NO5/c1-21-14-9-5-3-7-12(14)17-15(18)10-22-13-8-4-2-6-11(13)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key: AYLZSECWVMTUGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol

Description

2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid is a useful research compound. Its molecular formula is C16H15NO5 and its molecular weight is 301.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.09502258 g/mol and the complexity rating of the compound is 387. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The research applications of 2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid primarily involve its synthesis and structural analysis. For example, Zhao et al. (2010) synthesized a compound related to this compound by condensation reaction and characterized it using 1H NMR, MS spectra, and single-crystal X-ray diffraction, highlighting the crystal structure details which suggest a conjugated system formed by the carbonyl group, indicating its potential for further research in material science and chemistry (Zhao et al., 2010).

Catalysis and Chemical Reactions

Sulfonated Schiff base copper(II) complexes, synthesized from reactions involving similar structural moieties, have been reported as efficient and selective catalysts in alcohol oxidation, underlining the potential of this compound derivatives in catalytic applications and organic synthesis. The study by Hazra et al. (2015) elaborates on the synthesis and catalytic capabilities of these complexes, providing insights into their use in environmentally friendly oxidation processes (Hazra et al., 2015).

Luminescent Materials

Research into the luminescent properties of compounds has been enhanced by studies on related compounds. Sivakumar et al. (2010) investigated the influence of electron-donating and electron-withdrawing groups on the photophysical properties of lanthanide coordination compounds, including derivatives of benzoic acid. These studies shed light on the potential of this compound derivatives in developing new luminescent materials (Sivakumar et al., 2010).

Antibacterial Agents

Compounds derived from or related to this compound have been studied for their antibacterial properties. Parekh et al. (2005) synthesized Schiff bases from 4-aminobenzoic acid and evaluated their potential as antibacterial agents, demonstrating the pharmaceutical and biomedical research relevance of structurally related compounds (Parekh et al., 2005).

Advanced Materials

Amarnath and Palaniappan (2005) reported on the doping of polyaniline with benzoic acid and its derivatives, including 2-methoxybenzoic acid, for the synthesis of advanced materials. This study provides insight into the utility of this compound and its analogs in modifying the electrical and physical properties of conducting polymers, indicating its potential application in electronics and materials science (Amarnath & Palaniappan, 2005).